Cas no 2866354-33-6 (1-Azetidinecarboxylic acid, 2-[2-(diethoxyphosphinyl)ethyl]-, 1,1-dimethylethyl ester )

• Product Name: 1-Azetidinecarboxylic acid, 2-[2-(diethoxyphosphinyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 2866354-33-6
• MF: C₁₄H₂₈NO₅P
• MW: 321.349585533142
• CID: 5563773
• Update Time: 2025-07-17

1-Azetidinecarboxylic acid, 2-[2-(diethoxyphosphinyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 2-[2-(diethoxyphosphinyl)ethyl]-1-azetidinecarboxylate (ACI)
• 1-Azetidinecarboxylic acid, 2-[2-(diethoxyphosphinyl)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H28NO5P/c1-6-18-21(17,19-7-2)11-9-12-8-10-15(12)13(16)20-14(3,4)5/h12H,6-11H2,1-5H3
• InChI Key： VMDHXVUMCGHKOZ-UHFFFAOYSA-N
• SMILES： O=C(N1C(CCP(OCC)(OCC)=O)CC1)OC(C)(C)C

Additional information on 1-Azetidinecarboxylic acid, 2-[2-(diethoxyphosphinyl)ethyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of 1-Azetidinecarboxylic acid, 2-[2-(diethoxyphosphinyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 2866354-33-6)

The compound 1-Azetidinecarboxylic acid, 2-[2-(diethoxyphosphinyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 2866354-33-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an azetidine ring and a phosphinyl group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in modulating enzymatic activity and its potential applications in drug discovery.

In recent years, the demand for phosphorus-containing compounds has surged, driven by their versatility in medicinal chemistry. The diethoxyphosphinyl moiety in this compound enhances its reactivity, enabling it to participate in cross-coupling reactions and other transformative processes. This characteristic aligns with current trends in green chemistry, where efficient and sustainable synthesis methods are prioritized. Scientists are exploring its use in developing enzyme inhibitors and catalysts, addressing key challenges in modern therapeutics.

The 1,1-dimethylethyl ester (tert-butyl ester) group in this molecule provides steric protection, improving its stability during synthetic procedures. This feature is particularly valuable in peptide synthesis and prodrug design, where controlled release mechanisms are essential. As the pharmaceutical industry shifts toward targeted drug delivery, compounds like CAS No. 2866354-33-6 are gaining attention for their ability to enhance bioavailability and reduce side effects.

Another area of interest is the compound's potential in agrochemical innovation. The azetidine scaffold is known for its bioactivity, and when combined with a phosphonyl group, it may offer novel modes of action against pests or pathogens. This aligns with global efforts to develop eco-friendly pesticides that minimize environmental impact while maintaining efficacy. Researchers are investigating its derivatives for their herbicidal or fungicidal properties, responding to the growing need for sustainable crop protection solutions.

From a synthetic perspective, the compound's multifunctional architecture allows for diverse modifications, making it a versatile building block in organic chemistry. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal, as these methods reduce reaction times and improve yields. These advancements are critical for scaling up production while adhering to green chemistry principles, a topic frequently searched by professionals in the field.

In summary, 1-Azetidinecarboxylic acid, 2-[2-(diethoxyphosphinyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 2866354-33-6) represents a promising candidate for advancing both pharmaceutical and agrochemical research. Its structural features, combined with emerging synthetic technologies, position it at the forefront of innovation in bioactive compound development. As industries continue to prioritize sustainability and efficiency, this molecule is poised to play a pivotal role in addressing contemporary scientific challenges.